Sodium azide Sodium azide Sodium azide is commonly used as a bacteriostatic preservative for biological samples and also as a source to generate gas in automobile airbags. It is also a metabolic inhibitor, which inhibits oxidative phosphorylation.
Sodium azide appears as a colorless crystalline solid. Density 1.85 g / cm3. Burns in air and may explode if large quantities are involved. Toxic by ingestion. Toxic oxides of nitrogen are produced in fires.
Sodium azide is the sodium salt of hydrogen azide (hydrazoic acid). It has a role as a mutagen, an antibacterial agent and an explosive. It contains an azide anion.
A cytochrome oxidase inhibitor which is a nitridizing agent and an inhibitor of terminal oxidation. (From Merck Index, 12th ed)
Brand Name: Vulcanchem
CAS No.: 26628-22-8
VCID: VC21138659
InChI: InChI=1S/N3.Na/c1-3-2;/q-1;+1
SMILES: [N-]=[N+]=[N-].[Na+]
Molecular Formula: NaN3
N3Na
Molecular Weight: 65.01 g/mol

Sodium azide

CAS No.: 26628-22-8

Cat. No.: VC21138659

Molecular Formula: NaN3
N3Na

Molecular Weight: 65.01 g/mol

* For research use only. Not for human or veterinary use.

Sodium azide - 26628-22-8

Specification

Description Sodium azide is commonly used as a bacteriostatic preservative for biological samples and also as a source to generate gas in automobile airbags. It is also a metabolic inhibitor, which inhibits oxidative phosphorylation.
Sodium azide appears as a colorless crystalline solid. Density 1.85 g / cm3. Burns in air and may explode if large quantities are involved. Toxic by ingestion. Toxic oxides of nitrogen are produced in fires.
Sodium azide is the sodium salt of hydrogen azide (hydrazoic acid). It has a role as a mutagen, an antibacterial agent and an explosive. It contains an azide anion.
A cytochrome oxidase inhibitor which is a nitridizing agent and an inhibitor of terminal oxidation. (From Merck Index, 12th ed)
CAS No. 26628-22-8
Molecular Formula NaN3
N3Na
Molecular Weight 65.01 g/mol
IUPAC Name sodium;azide
Standard InChI InChI=1S/N3.Na/c1-3-2;/q-1;+1
Standard InChI Key PXIPVTKHYLBLMZ-UHFFFAOYSA-N
SMILES [N-]=[N+]=[N-].[Na+]
Canonical SMILES [N-]=[N+]=[N-].[Na+]
Boiling Point Decomposes in vacuum (EPA, 1998)
Decomposes
Colorform Colorless hexagonal crystals
Colorless to white, crystalline solid [Note: Forms hydrazoic acid (HN3) in water]
Flash Point Not flammable (EPA, 1998)
Melting Point Decomposes at 527° F to sodium and nitrogen (EPA, 1998)
275 °C (decomp)
527°F (decomposes to sodium and nitrogen)
527°F (Decomposes)

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